Cas no 2013428-86-7 (1-(Chloromethyl)-1-(4,4,4-trifluorobutyl)cyclopropane)

• Product Name: 1-(Chloromethyl)-1-(4,4,4-trifluorobutyl)cyclopropane
• CAS No: 2013428-86-7
• MF: C₈H₁₂ClF₃
• MW: 200.629092216492
• CID: 5285207
• Update Time: 2025-10-29

1-(Chloromethyl)-1-(4,4,4-trifluorobutyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-1-(4,4,4-trifluorobutyl)cyclopropane
• Cyclopropane, 1-(chloromethyl)-1-(4,4,4-trifluorobutyl)-
• 1-(Chloromethyl)-1-(4,4,4-trifluorobutyl)cyclopropane

• Inchi： 1S/C8H12ClF3/c9-6-7(4-5-7)2-1-3-8(10,11)12/h1-6H2
• InChI Key： HWQMXADYLVSHPT-UHFFFAOYSA-N
• SMILES： ClCC1(CCCC(F)(F)F)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 149
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Additional information on 1-(Chloromethyl)-1-(4,4,4-trifluorobutyl)cyclopropane

Comprehensive Overview of 1-(Chloromethyl)-1-(4,4,4-trifluorobutyl)cyclopropane (CAS No. 2013428-86-7)

1-(Chloromethyl)-1-(4,4,4-trifluorobutyl)cyclopropane (CAS No. 2013428-86-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropane ring with a chloromethyl group and a 4,4,4-trifluorobutyl side chain, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 2013428-86-7 ensures precise identification in regulatory and commercial contexts, while its trifluorobutyl moiety enhances lipophilicity, a property highly sought after in drug design.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in 1-(Chloromethyl)-1-(4,4,4-trifluorobutyl)cyclopropane. Fluorine incorporation, as seen in its trifluorobutyl group, improves metabolic stability and membrane permeability, addressing key challenges in modern drug development. Researchers frequently search for "fluorinated cyclopropane derivatives" or "CAS 2013428-86-7 applications" to explore its potential in kinase inhibitors or antifungal agents. The compound’s chloromethyl functionality also enables further derivatization, aligning with trends in fragment-based drug discovery.

In agrochemical applications, 1-(Chloromethyl)-1-(4,4,4-trifluorobutyl)cyclopropane serves as a precursor for novel pesticides targeting resistant pests. The cyclopropane scaffold mimics natural pheromones, while the trifluorobutyl group enhances bioavailability—a combination often queried as "trifluorobutyl cyclopropane insecticides." Sustainability-driven research further highlights its role in developing low-persistence crop protection agents, resonating with searches like "eco-friendly fluorinated agrochemicals."

Synthetic accessibility is another focal point for CAS 2013428-86-7. Optimized routes involving cyclopropanation and halogenation are widely discussed in forums on "efficient synthesis of chloromethyl cyclopropanes." Recent patents emphasize scalable production, addressing industrial queries such as "bulk suppliers of 2013428-86-7." Analytical protocols, including GC-MS and NMR characterization, are also frequently cited, ensuring quality control for end-users.

Beyond applications, the compound’s physicochemical properties—such as its boiling point (estimated >200°C) and solubility in organic solvents—are critical for formulation scientists. Searches like "solubility of 1-(Chloromethyl)-1-(4,4,4-trifluorobutyl)cyclopropane" reflect practical handling concerns. Safety data, though non-hazardous under standard conditions, align with queries on "storage stability of fluorinated cyclopropanes," underscoring its suitability for diverse R&D environments.

In conclusion, 1-(Chloromethyl)-1-(4,4,4-trifluorobutyl)cyclopropane (CAS No. 2013428-86-7) exemplifies innovation at the intersection of fluorine chemistry and small-ring systems. Its dual utility in pharmaceuticals and agrochemicals, coupled with robust synthetic methodologies, positions it as a keystone in modern chemical research. As interest grows in "high-value fluorinated intermediates," this compound continues to inspire advancements across multiple scientific disciplines.